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Compound of Interest

Compound Name: 10-Undecenyltrichlorosilane

Cat. No.: B098294 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 10-Undecenyltrichlorosilane, a corrosive and reactive organochlorosilane

compound. Adherence to these protocols is critical to mitigate risks and ensure operational

integrity.

Immediate Safety Concerns
10-Undecenyltrichlorosilane is classified as a substance that causes severe skin burns and

eye damage.[1] Upon contact with water or moisture in the air, it readily hydrolyzes to form

hydrogen chloride (HCl) gas, which is corrosive and can cause severe respiratory irritation.[1]

The substance itself is also a combustible liquid.[2]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling 10-
Undecenyltrichlorosilane. It is imperative that all personnel are trained in the proper use and

maintenance of their PPE.[3]
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical goggles and a face

shield

Contact lenses should not be

worn when handling this

chemical.[1][2]

Hands
Neoprene or nitrile rubber

gloves

Ensure gloves are regularly

inspected for signs of

degradation or puncture before

use.

Body
Chemical-resistant apron or

coveralls

Wear suitable protective

clothing to prevent skin

contact.[1][2]

Respiratory

NIOSH-certified combination

organic vapor/acid gas

respirator

Recommended for use in

areas where inhalation of

vapors may occur.[1] Ensure

proper fit testing and cartridge

selection.

Operational Plan: From Handling to Disposal
A systematic approach to handling 10-Undecenyltrichlorosilane is crucial for safety. The

following step-by-step plan outlines the procedures from preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood with good local

exhaust.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate vicinity of the handling area.[1][2]

Remove all potential ignition sources, as the material is combustible.[2]

Keep incompatible materials such as acids, alcohols, and oxidizing agents away from the

work area.[1]
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2. Handling Procedure:

Don all required personal protective equipment as outlined in the table above.

Handle the chemical in a manner that avoids all contact with skin and eyes, and prevents the

inhalation of vapors.[1][2]

Keep the container tightly closed when not in use and store it under a dry, inert atmosphere.

[1][2]

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using dikes or absorbents.[1]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed

container for disposal.[2]

Notify the relevant authorities if the spill enters sewers or public waters.[1][2]

4. First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, removing contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If the

person feels unwell, seek medical advice.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]
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Proper disposal of 10-Undecenyltrichlorosilane and its contaminated materials is critical to

prevent environmental harm and ensure regulatory compliance.

Waste Characterization: All waste materials, including empty containers and contaminated

absorbents, must be treated as hazardous waste.

Disposal Method: The primary method for disposal is through a licensed waste disposal

facility.[1] Common industrial practices for chlorosilane disposal include:

Controlled Hydrolysis: Carefully introducing the material into a large volume of water to

allow for controlled hydrolysis. This process generates hydrochloric acid and should be

performed in a suitable reaction vessel. The resulting acidic solution must then be

neutralized with an alkaline substance like soda ash or lime.[4]

Incineration: This method requires specialized equipment capable of handling the silicon

dioxide and hydrogen chloride byproducts.[4]

Prohibitions: Do not dispose of 10-Undecenyltrichlorosilane down the drain or into any

sewer system.[1]
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Workflow for Safe Handling of 10-Undecenyltrichlorosilane
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A flowchart outlining the key steps for the safe handling of 10-Undecenyltrichlorosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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